Cas no 1807188-44-8 (1-Bromo-4-ethoxy-2-fluoro-5-nitrobenzene)

• Product Name: 1-Bromo-4-ethoxy-2-fluoro-5-nitrobenzene
• CAS No: 1807188-44-8
• MF: C₈H₇BrFNO₃
• MW: 264.048485040665
• CID: 4970502
• Update Time: 2025-10-31

1-Bromo-4-ethoxy-2-fluoro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-ethoxy-2-fluoro-5-nitrobenzene
• BrC1=C(C=C(C(=C1)[N+](=O)[O-])OCC)F

• Inchi： 1S/C8H7BrFNO3/c1-2-14-8-4-6(10)5(9)3-7(8)11(12)13/h3-4H,2H2,1H3
• InChI Key： KXXRNECOCFGAGQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)[N+](=O)[O-])OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 2.9
• Topological Polar Surface Area: 55

Additional information on 1-Bromo-4-ethoxy-2-fluoro-5-nitrobenzene

Chemical Profile of 1-Bromo-4-ethoxy-2-fluoro-5-nitrobenzene (CAS No. 1807188-44-8)

1-Bromo-4-ethoxy-2-fluoro-5-nitrobenzene, identified by its CAS number 1807188-44-8, is a fluorinated aromatic compound featuring a bromine substituent, an ethoxy group, and a nitro group at specific positions on the benzene ring. This molecule has garnered attention in the chemical and pharmaceutical research communities due to its structural versatility and potential applications in synthetic chemistry and drug discovery. The presence of multiple functional groups makes it a valuable intermediate for constructing more complex molecules, particularly in the development of novel therapeutic agents.

The synthesis of 1-Bromo-4-ethoxy-2-fluoro-5-nitrobenzene typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. The introduction of the nitro group at the 5-position, followed by selective bromination and ethoxylation, requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, highlighting the compound's importance in modern synthetic methodologies.

In recent years, 1-Bromo-4-ethoxy-2-fluoro-5-nitrobenzene has been explored as a building block in medicinal chemistry. Its fluorinated structure is particularly intriguing because fluorine atoms can significantly influence the pharmacokinetic properties of drug candidates, including bioavailability and metabolic stability. Researchers have leveraged this compound to develop analogs with enhanced binding affinity to biological targets. For instance, studies have demonstrated its utility in generating derivatives that interact with enzymes and receptors involved in inflammatory pathways, offering promising leads for treating chronic diseases.

The nitro group in 1-Bromo-4-ethoxy-2-fluoro-5-nitrobenzene also serves as a versatile handle for further functionalization. Reductive amination or diazotization followed by coupling reactions can introduce additional moieties, expanding the compound's synthetic utility. These transformations have been applied in the creation of heterocyclic scaffolds, which are prevalent in modern pharmaceuticals. The bromine atom provides an active site for Suzuki-Miyaura cross-coupling reactions, enabling the introduction of aryl or alkenyl groups with high precision.

Computational studies have further illuminated the potential of 1-Bromo-4-ethoxy-2-fluoro-5-nitrobenzene as a scaffold for drug design. Molecular docking simulations have identified its binding interactions with various protein targets, suggesting applications in oncology and antimicrobial therapy. The electron-withdrawing nature of the nitro group and the electron-donating effect of the ethoxy group create a unique electronic environment that modulates reactivity and binding affinity. Such features are critical for optimizing drug-like properties.

The fluorine atom at the 2-position plays a pivotal role in modulating the metabolic fate of derived compounds. Fluorinated aromatic compounds are known to exhibit prolonged half-lives due to resistance to cytochrome P450-mediated degradation. This characteristic has been exploited in developing long-lasting therapeutic agents, particularly in antiviral and anticancer treatments. Researchers are actively investigating 1-Bromo-4-ethoxy-2-fluoro-5-nitrobenzene derivatives to enhance their bioavailability while minimizing off-target effects.

Recent advances in green chemistry have prompted investigations into sustainable synthetic routes for 1-Bromo-4-ethoxy-2-fluoro-5-nitrobenzene. Catalytic methods that minimize waste and energy consumption are being prioritized to align with environmental regulations. For example, flow chemistry techniques have been employed to improve reaction efficiency and scalability. These innovations not only reduce costs but also enhance reproducibility, making large-scale production more feasible.

The role of 1-Bromo-4-ethoxy-2-fluoro-5-nitrobenzene in material science is also emerging as an area of interest. Its ability to undergo selective functionalization makes it suitable for designing advanced polymers with tailored properties. For instance, incorporation into polymer backbones can enhance thermal stability or mechanical strength. Such applications underscore the compound's broad utility beyond traditional pharmaceuticals.

In conclusion, 1-Bromo-4-ethoxy-2-fluoro-5-nitrobenzene (CAS No. 1807188-44-8) is a multifaceted compound with significant potential in synthetic chemistry and drug development. Its unique structural features enable diverse applications, from medicinal chemistry to material science. Ongoing research continues to uncover new ways to leverage this molecule for creating innovative therapeutic agents and advanced materials. As scientific understanding progresses, the importance of 1-Bromo-4 ethoxy 2 fluoro 5 nitro benzene is expected to grow further, solidifying its place as a cornerstone in modern chemical research.